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For Researchers, Scientists, and Drug Development Professionals

Introduction
Urethane (ethyl carbamate) is a long-acting anesthetic commonly utilized in terminal surgical

procedures in rodents, particularly for neurophysiological and cardiovascular studies where the

preservation of autonomic reflexes is crucial.[1][2] Its stable and prolonged anesthetic plane

makes it suitable for lengthy experiments.[3] However, due to its carcinogenic and mutagenic

properties, its use is restricted to non-survival surgeries, and strict safety protocols must be

followed during handling and administration.[2] This document provides detailed protocols for

the preparation, dosage calculation, and administration of urethane in rats and mice, along

with essential safety guidelines.

Safety Precautions
Urethane is a hazardous chemical and must be handled with appropriate safety measures. It is

classified as a group 2A carcinogen and is considered "probably carcinogenic to humans."

Personal Protective Equipment (PPE): Always wear gloves, a lab coat, and eye protection

when handling urethane powder or solutions. Urethane can be absorbed through the skin.

[1]

Ventilation: Prepare all urethane solutions in a certified chemical fume hood to prevent

inhalation of the powder.[1][2]
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Storage: Store urethane powder in a tightly sealed container in a cool, dry place, away from

light and oxidizing agents.[1]

Waste Disposal: Dispose of all urethane-contaminated materials (syringes, tubes, bedding)

as hazardous waste according to institutional guidelines.[1]

Data Presentation: Urethane Dosage and Physiological
Effects
The following tables summarize recommended dosages and reported physiological effects of

urethane anesthesia in rats and mice.

Table 1: Recommended Urethane Dosages for Rodent Surgery
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Species
Route of
Administr
ation

Recomm
ended
Dosage
(g/kg)

Solution
Concentr
ation

Induction
Time

Duration
of
Anesthes
ia

Notes

Rat
Intraperiton

eal (IP)
1.2 - 1.5

10-25% in

sterile

water or

saline

15 - 45

minutes[4]

Up to 8-10

hours,

potentially

24 hours[1]

[4]

A dose of

1.5 g/kg

can be

lethal.[1][2]

Induction

can be

slow and

variable.

Intravenou

s (IV)

1.3 - 1.5

(infused

slowly)

10-25% in

sterile

water or

saline

Rapid
Stable and

long-lasting

A bolus IV

injection is

lethal. Must

be infused

slowly (~50

µL/min).[1]

Often used

after initial

anesthesia

with an

inhalant.[1]

[2]

Mouse
Intraperiton

eal (IP)
1.0 - 1.6

10% in

sterile

water or

saline

Variable

(can be up

to 2 hours)

[4]

6+ hours[3]

Dose can

be strain-

dependent.

[4] Smaller

mice may

require a

higher

dose per

kg.[4]

Rat

(Combinati

Intraperiton

eal (IP)

Urethane:

~0.13

Varies Rapid Up to 90

minutes[5]

Used to

extend the
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on) (1/10th

dose) +

Ketamine:

90 mg/kg +

Xylazine:

10 mg/kg

duration of

ketamine/x

ylazine

anesthesia.

[5]

Mouse

(Combinati

on)

Intraperiton

eal (IP)

Urethane:

560 - 1000

mg/kg +

Ketamine:

25 - 40

mg/kg +

Xylazine:

5.6 - 10

mg/kg

Varies Rapid

Sufficient

for

electrophys

iological

recordings[

6]

This

combinatio

n is

reported to

have

minimal

effects on

electrical

brain

responses.

[6]

Table 2: Reported Physiological Effects of Urethane Anesthesia in Rodents

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC4707145/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4865690/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4865690/
https://www.benchchem.com/product/b1206958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1206958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Species Dosage (g/kg) Route Effect

Heart Rate Mouse Not specified Not specified

Increased

compared to

conscious state.

Blood Pressure Mouse Not specified Not specified
Significant

reduction.

Arterial Oxygen

Saturation

(SpO2)

Mouse Not specified Not specified

Decreased,

which can be

mitigated with

supplemental

oxygen.

Respiratory Rate Mouse 1.0 - 1.5 IP

Can be

depressed,

especially at

higher doses.

Body

Temperature
Rat/Mouse General IP/IV

Hypothermia is a

common side

effect of general

anesthesia and

must be

managed.

Renal Function Rat Not specified IP

Can cause

peritoneal fluid

accumulation

and poor renal

function due to

osmotoxicity.[1]

[2]

Experimental Protocols
Protocol 1: Preparation of Urethane Solution
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Don appropriate PPE (gloves, lab coat, eye protection) and work within a certified chemical

fume hood.[1]

Weigh the required amount of urethane powder using a calibrated scale.

Dissolve the urethane powder in sterile, pyrogen-free water or 0.9% saline to the desired

concentration (typically 10-25%). Other solutions should generally be avoided due to the

hypertonicity of the urethane solution.[1]

Ensure complete dissolution by vortexing or gentle agitation.

Sterile filter the solution using a 0.22 µm syringe filter into a sterile, sealed container.

Label the container clearly with "Urethane," the concentration, date of preparation, and your

initials. The solution is typically stable for up to six months.[1]

Protocol 2: Intraperitoneal (IP) Administration of
Urethane

Calculate the required volume of urethane solution based on the animal's body weight and

the desired dosage.

Warm the urethane solution to room or body temperature to minimize physiological shock.

Restrain the rodent. For mice, this can be done by scruffing the neck. For rats, a two-person

technique or wrapping in a towel may be necessary.

Position the animal in dorsal recumbency (on its back) with the head slightly tilted down.

Identify the injection site in the lower right abdominal quadrant to avoid the bladder and

cecum.

Use an appropriate sterile needle (25-27 gauge for mice, 23-25 gauge for rats).

Insert the needle at a 30-40 degree angle, bevel up.

Aspirate gently by pulling back on the plunger to ensure the needle is not in a blood vessel

or organ. If blood or yellowish fluid appears, withdraw the needle and re-insert at a new site.
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Inject the solution slowly and steadily.

Withdraw the needle and return the animal to a clean, warm cage for observation.

Monitor the animal for the onset of anesthesia. Induction can take 15-45 minutes or longer.

[4]

Protocol 3: Intravenous (IV) Administration of Urethane
(Rat)
Note: This procedure requires a higher level of technical skill and is often performed after initial

anesthesia with an inhalant like isoflurane to minimize stress and movement.

Anesthetize the rat with isoflurane.

Place the rat on a warming pad to maintain body temperature and promote vasodilation of

the tail veins. A heat lamp can also be used with caution to avoid burns.[7]

Position the rat in a restrainer that allows access to the tail.

Identify one of the lateral tail veins. Wiping the tail with 70% alcohol can help visualize the

veins.

Use an appropriate sterile needle (25-27 gauge) attached to a syringe or an infusion line. A

butterfly catheter can also be used.

Insert the needle, bevel up, into the vein at a shallow angle. A small flash of blood in the

needle hub may indicate successful placement.

Administer the urethane solution via slow infusion. A syringe pump is highly recommended

to maintain a constant, slow rate (e.g., ~50 µL/min).[1] DO NOT ADMINISTER AS A BOLUS,

as this is lethal.[1]

Simultaneously, gradually withdraw the inhalant anesthetic as the urethane takes effect.

Monitor the anesthetic depth continuously using the pedal withdrawal reflex (toe pinch).
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Once the infusion is complete, withdraw the needle and apply gentle pressure to the injection

site with gauze to prevent bleeding.

Protocol 4: Monitoring Anesthetic Depth
Regardless of the administration route, it is critical to monitor the depth of anesthesia

throughout the surgical procedure.

Pedal Withdrawal Reflex: Firmly pinch the animal's hind paw. A lack of withdrawal response

indicates a surgical plane of anesthesia.[1]

Palpebral Reflex: Gently touch the corner of the eye. The absence of a blink reflex suggests

a deep level of anesthesia.[1][2]

Muscle Tone: The animal should be relaxed with a loss of muscle tone.[1][2]

Physiological Monitoring: Continuously monitor heart rate, respiratory rate, and body

temperature. Maintain body temperature between 36.5°C and 38°C using a warming pad.

Visualizations
Experimental Workflow for Urethane Anesthesia in
Rodents
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Start: Experimental Plan Requires
Long-Term Anesthesia

Safety Check:
- Work in Fume Hood

- Wear appropriate PPE
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(10-25% in sterile saline/water)

Weigh Animal

Calculate Total Dose (g/kg)
and Injection Volume (mL)

Choose Administration Route

Intraperitoneal (IP) Injection
(Lower Right Quadrant)

 Non-cannulated
 experiment

Induce Anesthesia with Inhalant
(e.g., Isoflurane)
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 requiring stable plane

Monitor Anesthetic Induction
(Loss of Reflexes)

Intravenous (IV) Infusion
(Lateral Tail Vein)

SLOW INFUSION ONLY

Surgical Plane Achieved?
(No Pedal Reflex)

No, wait

Proceed with Surgical Procedure

Yes
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- Anesthetic Depth

- Heart Rate & Respiration
- Body Temperature

End of Procedure
(Terminal - Euthanasia)
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Caption: Workflow for urethane dosage and administration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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